Cas no 1652-14-8 (Potassium 2,2,2-Trifluoroethan-1-olate)

Potassium 2,2,2-Trifluoroethan-1-olate is a trifluoroethoxide salt widely used as a strong base and nucleophile in organic synthesis. Its key advantages include high reactivity in deprotonation and substitution reactions, particularly in the presence of electron-deficient substrates. The trifluoroethoxy group enhances the stability of the anion, making it effective for generating carbanions and facilitating C–C bond formation. This compound is particularly valuable in fluorinated chemistry, where its solubility in polar aprotic solvents like DMF or THF ensures efficient reaction conditions. Its utility extends to pharmaceutical and agrochemical synthesis, where precise control over base strength and selectivity is required. Proper handling under inert conditions is recommended due to its moisture sensitivity.
Potassium 2,2,2-Trifluoroethan-1-olate structure
1652-14-8 structure
Product Name:Potassium 2,2,2-Trifluoroethan-1-olate
CAS No:1652-14-8
MF:C2H2F3KO
MW:138.130192279816
CID:1344965
Update Time:2025-05-27

Potassium 2,2,2-Trifluoroethan-1-olate Chemical and Physical Properties

Names and Identifiers

    • Ethanol, 2,2,2-trifluoro-, potassium salt
    • potassium 2,2,2-trifluoroethan-1-olate
    • Potassium 2,2,2-Trifluoroethan-1-olate
    • Inchi: 1S/C2H2F3O.K/c3-2(4,5)1-6;/h1H2;/q-1;+1
    • InChI Key: ZLJJYDHFILEEDQ-UHFFFAOYSA-N
    • SMILES: [K+].C([O-])C(F)(F)F

Computed Properties

  • Exact Mass: 137.969
  • Monoisotopic Mass: 137.969
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 42.7
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.1A^2

Potassium 2,2,2-Trifluoroethan-1-olate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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P991548-25mg
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A2B Chem LLC
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A2B Chem LLC
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Enamine
EN300-142545-0.05g
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